Cas no 2413867-81-7 (tert-butyl N-(6-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate)

• Product Name: tert-butyl N-(6-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate
• CAS No: 2413867-81-7
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• CID: 5675846
• PubChem ID: 165769703
• Update Time: 2025-06-13

tert-butyl N-(6-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413867-81-7
• tert-butyl N-(6-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate
• EN300-26665074

• Inchi： 1S/C13H16N2O4/c1-13(2,3)19-12(18)15-10-8-5-4-7(16)6-9(8)14-11(10)17/h4-6,10,16H,1-3H3,(H,14,17)(H,15,18)
• InChI Key： YPHRJFBIQFMJDD-UHFFFAOYSA-N
• SMILES： O(C(NC1C(NC2C=C(C=CC1=2)O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.11100700g/mol
• Monoisotopic Mass: 264.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.7Ų

Additional information on tert-butyl N-(6-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate

tert-butyl N-(6-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate (CAS No. 2413867-81-7): A Comprehensive Overview

The compound tert-butyl N-(6-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate (CAS No. 2413867-81-7) is a specialized carbamate derivative with a unique indole core structure. This molecule has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential applications in drug discovery and development. The presence of both hydroxy and carbamate functional groups makes it a versatile intermediate for synthesizing more complex bioactive molecules.

In recent years, the demand for indole-based compounds has surged, driven by their prominence in drug design and biotechnology. Researchers are particularly interested in tert-butyl N-(6-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate due to its potential role in modulating enzyme activity and protein interactions. Its structural features align with current trends in targeted therapy and precision medicine, making it a subject of ongoing studies.

The synthesis of tert-butyl N-(6-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate involves multi-step organic reactions, often starting from 6-hydroxyindole derivatives. The tert-butyl carbamate (Boc) group is a common protecting group in peptide synthesis, and its incorporation into this molecule enhances stability and solubility. This characteristic is particularly valuable in high-throughput screening and combinatorial chemistry applications.

From a pharmacological perspective, the 6-hydroxy-2-oxoindole moiety is known for its antioxidant and anti-inflammatory properties. These attributes have sparked interest in exploring tert-butyl N-(6-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate as a potential candidate for treating oxidative stress-related disorders. Additionally, its structural similarity to natural products and bioactive alkaloids further amplifies its relevance in drug discovery.

The compound's CAS No. 2413867-81-7 is frequently searched in chemical databases and patent literature, reflecting its growing importance in academic and industrial research. Users often inquire about its synthetic routes, physicochemical properties, and safety data, highlighting the need for comprehensive documentation. Its compatibility with green chemistry principles, such as reduced waste generation and energy efficiency, also aligns with modern sustainability goals.

In the context of AI-driven drug discovery, tert-butyl N-(6-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate has been featured in machine learning models predicting molecular interactions. This intersection of computational chemistry and experimental validation underscores its potential as a lead compound for future therapeutics. Researchers are also investigating its bioavailability and metabolic stability, critical factors in preclinical development.

As the scientific community continues to explore indole derivatives, tert-butyl N-(6-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)carbamate stands out as a promising scaffold for innovative therapies. Its combination of structural diversity and biological activity positions it at the forefront of chemical biology research. With advancements in analytical techniques and synthetic methodologies, this compound is poised to play a pivotal role in addressing unmet medical needs.